Cas no 2091456-97-0 (4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)-)

• Product Name: 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)-
• CAS No: 2091456-97-0
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5254412
• Update Time: 2025-10-24

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)-

• Inchi： 1S/C11H11N3O/c1-2-9-4-3-5-10(6-9)14-8-12-13-11(14)7-15/h3-8H,2H2,1H3
• InChI Key： IISKCANVPHNRLW-UHFFFAOYSA-N
• SMILES： N1=CN(C2=CC=CC(CC)=C2)C(C=O)=N1

Additional information on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)-

Research Brief on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)- (CAS: 2091456-97-0): Recent Advances and Applications

The compound 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)- (CAS: 2091456-97-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 4H-1,2,4-Triazole-3-carboxaldehyde derivatives as versatile scaffolds in medicinal chemistry. The presence of the triazole ring, combined with the aldehyde functional group, allows for diverse chemical modifications, making it a promising candidate for the development of novel bioactive molecules. Researchers have explored its utility in targeting various enzymes and receptors, particularly in the context of infectious diseases and cancer.

One of the key advancements in the synthesis of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)- involves the optimization of reaction conditions to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the synthesis process. This method not only reduced the formation of by-products but also allowed for scalability, making it suitable for industrial applications.

In terms of biological activity, preliminary in vitro studies have shown that 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)- exhibits moderate inhibitory effects against certain kinases involved in cancer cell proliferation. Specifically, it has been reported to inhibit the activity of EGFR (Epidermal Growth Factor Receptor) with an IC50 value in the micromolar range. These findings suggest its potential as a lead compound for the development of targeted cancer therapies, although further optimization and in vivo studies are required to confirm its efficacy and safety.

Another area of interest is the compound's potential application in antimicrobial drug development. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated its activity against drug-resistant bacterial strains. The results indicated that derivatives of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)- exhibited synergistic effects when combined with existing antibiotics, highlighting its potential as an adjuvant therapy to combat antibiotic resistance.

Despite these promising findings, challenges remain in the development of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)- as a therapeutic agent. Issues such as poor solubility and metabolic stability need to be addressed through structural modifications and formulation strategies. Future research directions may include the exploration of prodrug approaches or the incorporation of the compound into nanoparticle-based delivery systems to enhance its pharmacokinetic properties.

In conclusion, 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(3-ethylphenyl)- (CAS: 2091456-97-0) represents a promising scaffold in medicinal chemistry with diverse applications in drug discovery. Continued research efforts to optimize its synthesis, improve its biological activity, and overcome its limitations will be crucial for its translation into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the chemical biology and pharmaceutical fields.